Cas no 2098117-20-3 (2-(3-(Difluoromethyl)pyrrolidin-1-yl)nicotinic acid)

• Product Name: 2-(3-(Difluoromethyl)pyrrolidin-1-yl)nicotinic acid
• CAS No: 2098117-20-3
• MF: C₁₁H₁₂F₂N₂O₂
• MW: 242.221989631653
• CID: 5728953
• PubChem ID: 121201168
• Update Time: 2025-06-08

2-(3-(Difluoromethyl)pyrrolidin-1-yl)nicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-(difluoromethyl)pyrrolidin-1-yl)nicotinic acid
• F1907-4706
• 2-[3-(difluoromethyl)pyrrolidin-1-yl]pyridine-3-carboxylic acid
• 2098117-20-3
• AKOS026709167
• 3-Pyridinecarboxylic acid, 2-[3-(difluoromethyl)-1-pyrrolidinyl]-
• 2-(3-(Difluoromethyl)pyrrolidin-1-yl)nicotinic acid

• Inchi： 1S/C11H12F2N2O2/c12-9(13)7-3-5-15(6-7)10-8(11(16)17)2-1-4-14-10/h1-2,4,7,9H,3,5-6H2,(H,16,17)
• InChI Key： UJLMLNRLYLPQOL-UHFFFAOYSA-N
• SMILES： FC(C1CN(C2C(C(=O)O)=CC=CN=2)CC1)F

Computed Properties

• Exact Mass: 242.08668395g/mol
• Monoisotopic Mass: 242.08668395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 53.4Ų

Experimental Properties

• Density: 1.347±0.06 g/cm3(Predicted)
• Boiling Point: 396.9±37.0 °C(Predicted)
• pka: 1.78±0.36(Predicted)

Additional information on 2-(3-(Difluoromethyl)pyrrolidin-1-yl)nicotinic acid

Introduction to 2-(3-(Difluoromethyl)pyrrolidin-1-yl)nicotinic acid (CAS No. 2098117-20-3)

2-(3-(Difluoromethyl)pyrrolidin-1-yl)nicotinic acid (CAS No. 2098117-20-3) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, biological activities, and recent research advancements of 2-(3-(Difluoromethyl)pyrrolidin-1-yl)nicotinic acid.

Chemical Structure and Properties

2-(3-(Difluoromethyl)pyrrolidin-1-yl)nicotinic acid is a derivative of nicotinic acid, a well-known compound with a wide range of biological activities. The introduction of the difluoromethyl group and the pyrrolidine ring significantly alters the chemical and physical properties of the molecule. The difluoromethyl group enhances the lipophilicity and metabolic stability of the compound, while the pyrrolidine ring confers additional conformational flexibility and binding affinity to specific receptors.

The molecular formula of 2-(3-(Difluoromethyl)pyrrolidin-1-yl)nicotinic acid is C₁₃H₁₄F₂N₂O₂, with a molecular weight of approximately 268.26 g/mol. It exists as a white crystalline solid at room temperature and is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO). The compound exhibits good stability under standard laboratory conditions but should be stored in a cool, dry place to maintain its integrity.

Synthesis Methods

The synthesis of 2-(3-(Difluoromethyl)pyrrolidin-1-yl)nicotinic acid involves several well-established chemical reactions. One common approach is the coupling of 2-chloronicotinic acid with 3-difluoromethylpyrrolidine in the presence of a suitable base such as potassium carbonate or cesium carbonate. This reaction typically proceeds via a nucleophilic substitution mechanism, yielding the desired product with high purity and yield.

An alternative synthetic route involves the reaction of nicotinic acid with 3-difluoromethylpyrrolidine in the presence of a coupling reagent such as 1-[bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxide hexafluorophosphate (HATU). This method offers improved reaction efficiency and is particularly useful for large-scale production.

Biological Activities and Therapeutic Potential

2-(3-(Difluoromethyl)pyrrolidin-1-yl)nicotinic acid has been extensively studied for its biological activities and therapeutic potential. One of its key properties is its ability to modulate nicotinic acetylcholine receptors (nAChRs), which play crucial roles in various physiological processes such as neurotransmission, memory formation, and pain perception.

Recent studies have shown that 2-(3-(Difluoromethyl)pyrrolidin-1-yl)nicotinic acid exhibits potent agonist activity at specific nAChR subtypes, particularly α4β2 and α7 nAChRs. This selective agonism has led to its investigation as a potential treatment for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Preclinical studies have demonstrated that this compound can improve cognitive function and reduce neuroinflammation in animal models.

In addition to its neuroprotective effects, 2-(3-(Difluoromethyl)pyrrolidin-1-yl)nicotinic acid has also shown promise in pain management. Research indicates that it can effectively reduce both acute and chronic pain by modulating nociceptive pathways in the central nervous system. This makes it a potential candidate for developing new analgesic drugs with fewer side effects compared to existing treatments.

Clinical Trials and Future Directions

The promising preclinical results of 2-(3-(Difluoromethyl)pyrrolidin-1-yl)nicotinic acid have paved the way for further clinical investigation. Several phase I clinical trials are currently underway to evaluate its safety, pharmacokinetics, and tolerability in human subjects. Preliminary data from these trials have been encouraging, with no significant adverse effects reported at therapeutic doses.

The next steps will involve phase II trials to assess the efficacy of 2-(3-(Difluoromethyl)pyrrolidin-1-yl)nicotinic acid in treating specific conditions such as Alzheimer's disease and chronic pain. These trials will provide valuable insights into its therapeutic potential and help guide future drug development efforts.

In conclusion, 2-(3-(Difluoromethyl)pyrrolidin-1-yl)nicotinic acid (CAS No. 2098117-20-3) is a promising compound with diverse biological activities and therapeutic applications. Its unique chemical structure and selective receptor modulation make it an attractive candidate for further research and development in the pharmaceutical industry.